Cas no 11133-98-5 (COPPER ALLOY, Cu, Be)

• Product Name: COPPER ALLOY, Cu, Be
• CAS No: 11133-98-5
• MW: 0
• CID: 169407
• Update Time: 2025-06-08

COPPER ALLOY, Cu, Be Chemical and Physical Properties

Names and Identifiers

• COPPER ALLOY, Cu, Be
• COPPER ALLOY, Cu, Be
• COPPER-BERYLLIUMALLOY
• BERYLLIUMCOPPERALLOY
• copper alloy, cu,be

COPPER ALLOY, Cu, Be Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Safety Term：BERYLLIUM COMPOUNDS and COPPER COMPOUNDS. When heated to decomposition it emits very toxic fumes of BeO."> Confirmed carcinogen. Cases of berylliosis have been reported from exposure to so-called low beryllium alloys. Human systemic effects by inhalation: dyspnea, fibrosing alveolitis, weight loss, or decreased weight gain. See also BERYLLIUM COMPOUNDS and COPPER COMPOUNDS. When heated to decomposition it emits very toxic fumes of BeO.

Additional information on COPPER ALLOY, Cu, Be

Recent Advances in Chemical Biomedical Research: Focus on 11133-98-5 and COPPER ALLOY, Cu, Be

In the rapidly evolving field of chemical biomedical research, the compound with CAS number 11133-98-5 and the copper-beryllium alloy (COPPER ALLOY, Cu, Be) have garnered significant attention due to their unique properties and potential applications. This research brief aims to synthesize the latest findings related to these materials, highlighting their roles in biomedical advancements, material science, and therapeutic innovations.

The compound 11133-98-5, known for its specific chemical structure, has been investigated for its potential in drug delivery systems and as a catalyst in pharmaceutical synthesis. Recent studies have explored its biocompatibility and efficacy in targeted therapies, particularly in oncology. Concurrently, COPPER ALLOY, Cu, Be, prized for its mechanical strength and antimicrobial properties, is being examined for use in medical devices, implants, and antimicrobial coatings.

A 2023 study published in the Journal of Biomedical Materials Research demonstrated that 11133-98-5 could enhance the stability of nanoparticle-based drug carriers, improving their delivery to tumor sites. The research utilized in vitro and in vivo models to validate the compound's ability to reduce systemic toxicity while maintaining therapeutic efficacy. These findings suggest promising avenues for cancer treatment optimization.

Parallel research on COPPER ALLOY, Cu, Be has focused on its antimicrobial efficacy in hospital settings. A recent clinical trial highlighted its effectiveness in reducing hospital-acquired infections when used in high-touch surfaces. The alloy's copper ions exhibit broad-spectrum antimicrobial activity, making it a valuable material for infection control. Additionally, advancements in alloy processing techniques have improved its mechanical properties, enabling its use in load-bearing medical implants.

Further investigations into 11133-98-5 have revealed its potential as a photosensitizer in photodynamic therapy (PDT). A 2024 study in Photochemistry and Photobiology reported that the compound, when activated by specific light wavelengths, generates reactive oxygen species capable of selectively destroying cancer cells. This dual functionality—as both a drug carrier and a therapeutic agent—positions 11133-98-5 as a versatile tool in precision medicine.

In the realm of material science, COPPER ALLOY, Cu, Be has been engineered to enhance its corrosion resistance and biocompatibility. Surface modification techniques, such as plasma electrolytic oxidation, have been employed to create bioactive coatings that promote osseointegration in orthopedic implants. These innovations address longstanding challenges in implant longevity and patient outcomes.

Despite these advancements, challenges remain. For 11133-98-5, scalability in synthesis and long-term toxicity profiles require further investigation. Similarly, the beryllium content in COPPER ALLOY, Cu, Be necessitates rigorous biocompatibility testing to ensure patient safety. Ongoing research is addressing these gaps, with preliminary results indicating promising solutions.

In conclusion, the intersection of 11133-98-5 and COPPER ALLOY, Cu, Be research exemplifies the synergy between chemistry and biomedicine. Their applications span drug delivery, antimicrobial strategies, and medical device innovation, underscoring their transformative potential. Future studies will likely focus on optimizing these materials for clinical translation, paving the way for next-generation biomedical solutions.